Cas no 1184988-39-3 (N-(4-Amino-2-methylphenyl)butanamide hydrochloride)

• Product Name: N-(4-Amino-2-methylphenyl)butanamide hydrochloride
• CAS No: 1184988-39-3
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• MDL: MFCD11841310
• CID: 4576087
• Update Time: 2025-08-05

N-(4-Amino-2-methylphenyl)butanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-2-methylphenyl)butanamide hydrochloride
• N-(4-amino-2-methylphenyl)butanamide;hydrochloride

• MDL： MFCD11841310
• Inchi： 1S/C11H16N2O.ClH/c1-3-4-11(14)13-10-6-5-9(12)7-8(10)2;/h5-7H,3-4,12H2,1-2H3,(H,13,14);1H
• InChI Key： VLJQWFGEWVHOMY-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCC)NC1C=CC(=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Topological Polar Surface Area: 55.1

Additional information on N-(4-Amino-2-methylphenyl)butanamide hydrochloride

Introduction to N-(4-Amino-2-methylphenyl)butanamide Hydrochloride (CAS No. 1184988-39-3)

N-(4-Amino-2-methylphenyl)butanamide hydrochloride, identified by its CAS number 1184988-39-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural arrangement of an amide group linked to a phenyl ring substituted with amino and methyl groups, has garnered attention for its potential applications in drug discovery and development.

The molecular structure of N-(4-Amino-2-methylphenyl)butanamide hydrochloride consists of a butanamide moiety attached to a benzene ring that is para-substituted with an amino group and ortho-substituted with a methyl group. This specific substitution pattern contributes to the compound's distinct chemical properties, making it a valuable candidate for further investigation in various biochemical pathways.

In recent years, there has been growing interest in the development of novel amide-based compounds due to their versatile biological activities. The amide functional group is known for its ability to interact with biological targets, making it a crucial moiety in the design of pharmacological agents. N-(4-Amino-2-methylphenyl)butanamide hydrochloride exemplifies this trend, as its structural features suggest potential interactions with enzymes and receptors involved in critical metabolic and signaling pathways.

One of the most compelling aspects of N-(4-Amino-2-methylphenyl)butanamide hydrochloride is its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous diseases, including autoimmune disorders, neurodegenerative conditions, and chronic inflammatory diseases. The compound's ability to interact with key inflammatory mediators has been the focus of several preclinical studies. These studies have revealed that the amide group in N-(4-Amino-2-methylphenyl)butanamide hydrochloride can serve as a scaffold for designing molecules that inhibit the production of pro-inflammatory cytokines.

The pharmacological profile of N-(4-Amino-2-methylphenyl)butanamide hydrochloride has also been explored in the context of central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier has been demonstrated in vitro, suggesting its potential for treating neurological conditions such as depression, anxiety, and neurodegenerative diseases. Recent research has highlighted the compound's interaction with neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in mood regulation and cognitive function.

In addition to its anti-inflammatory and CNS-related applications, N-(4-Amino-2-methylphenyl)butanamide hydrochloride has shown promise in oncology research. The compound's structural features have led researchers to investigate its potential as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have indicated that N-(4-Amino-2-methylphenyl)butanamide hydrochloride can disrupt signaling pathways that are critical for tumor growth and survival. These findings have opened new avenues for developing targeted therapies against various types of cancer.

The synthesis and characterization of N-(4-Amino-2-methylphenyl)butanamide hydrochloride have been subjects of detailed chemical investigations. The synthetic route involves multi-step organic transformations, including condensation reactions, reduction steps, and functional group modifications. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound. These methods provide high-resolution data that are essential for understanding the molecular interactions and mechanisms by which N-(4-Amino-2-methylphenyl)N-(4-Amino-2-methylphenyl)butanamide hydrochloride exerts its biological effects.

The pharmacokinetic properties of N-(N-(4-amino-2-methylphenyl)butanamide hydrochloride CAS No 1184988-39-3 ) have been thoroughly evaluated in animal models. These studies have provided insights into the compound's absorption, distribution, metabolism, excretion (ADME) profile, which is crucial for determining its therapeutic efficacy and safety profile. The compound has demonstrated favorable pharmacokinetic characteristics, including good oral bioavailability and moderate half-life, making it a promising candidate for further clinical development.

In conclusion, N-(N-(4-amino-2-methylphenyl)butanamide hydrochloride CAS No 1184988-39-3 ) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activities make it a valuable compound for ongoing research aimed at developing novel therapeutic agents. As research continues to uncover new insights into the mechanisms by which this compound interacts with biological targets, it is expected to play an increasingly important role in addressing various human health challenges.